Cas no 75867-40-2 (4-(Trimethylsilyl)ethynylbenzonitrile)

4-(Trimethylsilyl)ethynylbenzonitrile structure
75867-40-2 structure
Product name:4-(Trimethylsilyl)ethynylbenzonitrile
CAS No:75867-40-2
MF:C12H13NSi
MW:199.323823690414
CID:538868
PubChem ID:10488231

4-(Trimethylsilyl)ethynylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-[(trimethylsilyl)ethynyl]-
    • 4-(2-trimethylsilylethynyl)benzonitrile
    • 4-[(TRIMETHYLSILYL)ETHYNYL]BENZONITRILE
    • {(4-cyanophenyl)ethynyl}trimethylsilane
    • 4-(2'-trimethylsilylethynyl)benzonitrile
    • 4-(trimethylsilanylethynyl)benzonitrile
    • 4-TRIMETHYLSILYLETHYNYLBENZONITRILE
    • Benzonitrile,4-[(trimethylsilyl)ethynyl]
    • p-[(trimethylsilyl)ethynyl]benzonitrile
    • 4-[2-(trimethylsilyl)ethynyl]benzonitrile
    • 4-TRIMETHYLSILYLETHYNYLBENZONITRILE 97
    • 4-[2'-(Trimethylsilyl)ethynyl]benzonitrile
    • WWNSLIBJQBBKKG-UHFFFAOYSA-N
    • MFCD07784408
    • DTXSID00440720
    • 4-[(Trimethylsilyl)ethynyl]benzonitrile, 97%
    • AKOS030573717
    • C12H13NSi
    • SY162936
    • 75867-40-2
    • AS-64143
    • EN300-183690
    • W18952
    • CS-0237440
    • SCHEMBL853691
    • 4-((Trimethylsilyl)ethynyl)benzonitrile
    • DB-113052
    • 4-(Trimethylsilyl)ethynylbenzonitrile
    • MDL: MFCD07784408
    • Inchi: InChI=1S/C12H13NSi/c1-14(2,3)9-8-11-4-6-12(10-13)7-5-11/h4-7H,1-3H3
    • InChI Key: WWNSLIBJQBBKKG-UHFFFAOYSA-N
    • SMILES: C[Si](C)(C)C#CC1=CC=C(C=C1)C#N

Computed Properties

  • Exact Mass: 199.08200
  • Monoisotopic Mass: 199.081725953g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Melting Point: 107-111 °C
  • PSA: 23.79000
  • LogP: 2.78718

4-(Trimethylsilyl)ethynylbenzonitrile Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335-H413
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

4-(Trimethylsilyl)ethynylbenzonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1308110-50mg
4-[2-(trimethylsilyl)ethynyl]benzonitrile
75867-40-2 97%
50mg
¥734 2023-04-13
Enamine
EN300-183690-5.0g
4-[2-(trimethylsilyl)ethynyl]benzonitrile
75867-40-2 95%
5g
$425.0 2023-06-08
Ambeed
A778082-5g
4-((Trimethylsilyl)ethynyl)benzonitrile
75867-40-2 97%
5g
$322.0 2025-02-25
TRC
T899610-500mg
4-[(Trimethylsilyl)ethynyl]benzonitrile
75867-40-2
500mg
$ 185.00 2022-06-02
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
658391-1G
4-(Trimethylsilyl)ethynylbenzonitrile
75867-40-2
1g
¥1124.63 2023-12-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1308110-100mg
4-[2-(trimethylsilyl)ethynyl]benzonitrile
75867-40-2 97%
100mg
¥159.00 2024-07-28
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
658391-10G
4-(Trimethylsilyl)ethynylbenzonitrile
75867-40-2 97%
10G
¥7937.17 2022-02-24
Enamine
EN300-183690-1.0g
4-[2-(trimethylsilyl)ethynyl]benzonitrile
75867-40-2 95%
1g
$143.0 2023-06-08
SHENG KE LU SI SHENG WU JI SHU
sc-232346-1g
4-[(Trimethylsilyl)ethynyl]benzonitrile,
75867-40-2
1g
¥730.00 2023-09-05
Enamine
EN300-183690-0.1g
4-[2-(trimethylsilyl)ethynyl]benzonitrile
75867-40-2 95%
0.1g
$49.0 2023-09-19

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(CAS:75867-40-2)4-(Trimethylsilyl)ethynylbenzonitrile
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Purity:99%
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